Cas no 918479-56-8 (Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-)

• Product Name: Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-
• CAS No: 918479-56-8
• MF: C₁₉H₁₉N₃O
• MW: 305.373664140701
• CID: 775110
• PubChem ID: 2598357
• Update Time: 2025-04-19

Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[4-(phenylmethyl)-1-piperazinyl]carbonyl]-
• 4-(4-benzylpiperazine-1-carbonyl)benzonitrile
• T6864331
• SCHEMBL13149337
• AKOS017051549
• DTXSID80368973
• 918479-56-8
• Z27763915

• Inchi： 1S/C19H19N3O/c20-14-16-6-8-18(9-7-16)19(23)22-12-10-21(11-13-22)15-17-4-2-1-3-5-17/h1-9H,10-13,15H2
• InChI Key： KZKMEGOCPZFFRF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 305.152812238g/mol
• Monoisotopic Mass: 305.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų